Cas no 58420-21-6 (3-[4-(propan-2-yl)phenyl]propanoic acid)

3-[4-(propan-2-yl)phenyl]propanoic acid is a phenylpropanoic acid derivative featuring an isopropyl substituent on the phenyl ring. This compound is of interest in organic synthesis and pharmaceutical research due to its structural similarity to nonsteroidal anti-inflammatory drug (NSAID) precursors. The isopropyl group enhances lipophilicity, potentially improving membrane permeability and bioavailability. Its carboxylic acid functionality allows for further derivatization, making it a versatile intermediate in medicinal chemistry. The compound’s well-defined structure and purity ensure reproducibility in research applications. It is commonly utilized in the development of novel therapeutic agents and as a building block for more complex molecular architectures.
3-[4-(propan-2-yl)phenyl]propanoic acid structure
58420-21-6 structure
Product Name:3-[4-(propan-2-yl)phenyl]propanoic acid
CAS No:58420-21-6
MF:C12H16O2
MW:192.254243850708
MDL:MFCD01462077
CID:826268
PubChem ID:3801021
Update Time:2025-06-08

3-[4-(propan-2-yl)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Isopropylphenyl)propionic acid
    • 3-[4-(propan-2-yl)phenyl]propanoic acid
    • 3-(4-propan-2-ylphenyl)propanoic acid
    • 4-Isopropylbenzenepropanoic acid
    • 3-(4-Isopropylphenyl)propanoic acid
    • DTXSID80396610
    • 3-(4-isopropylphenyl)propionic acid, AldrichCPR
    • 58420-21-6
    • SCHEMBL879572
    • Z169914022
    • STK397519
    • CS-0241952
    • DB-021665
    • AKOS000206920
    • F52866
    • 4-isopropyldihydrocinnamic acid
    • EN300-24213
    • CSYAUJIRKNGPRT-UHFFFAOYSA-N
    • MFCD01462077
    • Benzenepropanoic acid, 4-(1-methylethyl)-
    • F2167-9387
    • MDL： MFCD01462077
    • Inchi： 1S/C12H16O2/c1-9(2)11-6-3-10(4-7-11)5-8-12(13)14/h3-4,6-7,9H,5,8H2,1-2H3,(H,13,14)
    • InChI Key： CSYAUJIRKNGPRT-UHFFFAOYSA-N
    • SMILES： OC(CCC1C=CC(=CC=1)C(C)C)=O

Computed Properties

  • Exact Mass: 192.11500
  • Monoisotopic Mass: 192.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Density: 1.047
  • Melting Point: 74-76°C
  • Boiling Point: 310.5°C at 760 mmHg
  • Flash Point: 207.6°C
  • Refractive Index: 1.524
  • PSA: 37.30000
  • LogP: 2.82720

3-[4-(propan-2-yl)phenyl]propanoic acid Security Information

  • Hazard Category Code： 36/37/38-22
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38

3-[4-(propan-2-yl)phenyl]propanoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-[4-(propan-2-yl)phenyl]propanoic acid Pricemore >>

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